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Compound of Interest

2-(Chloromethyl)-5-
Compound Name:
methoxybenzoic acid

CAS No.: 1263286-06-1

Cat. No.: B3228496

Get Quote

Core Identity & Chemical Distinction

Scientific Advisory: Researchers attempting to isolate 2-(Chloromethyl)-5-methoxybenzoic
acid in its free acid form will encounter immediate instability. The proximity of the electrophilic
chloromethyl group (at position 2) to the nucleophilic carboxylic acid (at position 1) drives a
spontaneous intramolecular cyclization, yielding the stable lactone 6-Methoxyphthalide.

For practical applications in drug development, the Methyl Ester (Methyl 2-(chloromethyl)-5-
methoxybenzoate) or the cyclized Phthalide are the standard reagents.

Chemical Identifiers (Stable Forms)
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Feature

Stable Derivative (Lactone)

Precursor (Methyl Ester)

Common Name

6-Methoxyphthalide

Methyl 2-(chloromethyl)-5-

methoxybenzoate

CAS Number

4741-63-3

Not widely indexed

(Synthesized in situ)

IUPAC Name

6-Methoxy-3H-isobenzofuran-

Methyl 2-(chloromethyl)-5-

1l-one methoxybenzoate

Molecular Formula CoHsOs C10H11CIOs3
Molecular Weight 164.16 g/mol 214.65 g/mol

COC1=CC(=C(C=C1)CCl)C(=
SMILES COclccc2C(=0)0Cc2cl

0O)ocC

) ) Colorless oil / Low-melting

Appearance White to pale yellow solid ]

solid
Melting Point 112-113°C N/A (Liquid/Oil)

Critical Isomer Warning: Do not confuse with 5-(Chloromethyl)-2-methoxybenzoic acid (CAS

3641-23-4). In that isomer, the chloromethyl and carboxyl groups are para and ortho to the

methoxy group respectively, preventing lactonization. Verify the substitution pattern using NMR

before use.

Synthetic Utility & Mechanism

The primary value of this scaffold lies in its ability to function as a "masked" ortho-carboxy

benzyl electrophile. It is a key building block for Isoindolinones, Isocoumarins, and

Mycophenolic Acid analogs.

Reaction Mechanism: Cyclization & Activation
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The following Graphviz diagram illustrates the spontaneous cyclization of the free acid and its
subsequent reactivity with amines to form isoindolinones (a common pharmacophore).
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Figure 1: Synthetic pathway from precursor to the stable 6-methoxyphthalide and its conversion
to drug scaffolds.

Experimental Protocols

These protocols are designed for the synthesis of 6-Methoxyphthalide, effectively generating
the "2-(chloromethyl)-5-methoxybenzoic acid" structure in situ and trapping it as the lactone.

Protocol A: Chloromethylation of Methyl 3-
Methoxybenzoate

Objective: To synthesize the stable methyl ester precursor.

o Reagents: Methyl 3-methoxybenzoate (1.0 eq), Paraformaldehyde (1.5 eq), Zinc Chloride
(anhydrous, 0.2 eq), Conc. HCI (excess), Dichloromethane (DCM).

o Setup: Flame-dried 3-neck round-bottom flask equipped with a reflux condenser and HCI gas
trap.

e Procedure:
o Dissolve Methyl 3-methoxybenzoate and Paraformaldehyde in DCM.

o Add ZnClz catalyst.
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o Bubble dry HCI gas through the solution at 0°C for 1 hour, then warm to 40°C for 4 hours.

o Monitor: TLC (Hexane:EtOAc 4:1) should show the consumption of starting material.

o Workup: Pour into ice water. Extract with DCM (3x). Wash organic layer with sat. NaHCOs
and brine. Dry over MgSOQOa.

 Purification: Flash chromatography (Silica gel, 0-10% EtOAc in Hexane) yields Methyl 2-
(chloromethyl)-5-methoxybenzoate as a colorless oil.

Protocol B: Hydrolysis & Cyclization to 6-
Methoxyphthalide

Objective: To convert the ester to the lactone (equivalent to the free acid).
» Reagents: Methyl 2-(chloromethyl)-5-methoxybenzoate, 6M HCI, Dioxane.
» Procedure:
o Dissolve the methyl ester in Dioxane.
o Add 6M HCI (excess) and reflux at 100°C for 4-6 hours.
o Note: The acid hydrolysis generates the free acid, which immediately cyclizes.
o Workup: Concentrate the solvent. The residue typically solidifies.

 Purification: Recrystallize from Ethanol/Water to obtain 6-Methoxyphthalide as white crystals
(mp 112-113°C).

Applications in Drug Development

The 2-(chloromethyl)-5-methoxybenzoic acid scaffold (via 6-methoxyphthalide) is a versatile
pharmacophore:

e Mycophenolic Acid Analogs: Used to synthesize immunosuppressants by coupling the
phthalide core with terpene side chains.
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 |soindolinone Synthesis: Reaction with primary amines opens the lactone ring and re-closes
it to form isoindolinones, a structure found in antipsychotics (e.g., derivatives related to
Paliperidone or Risperidone intermediates) and anti-inflammatory agents.

e Isocoumarins: Reaction with carbon nucleophiles (e.g., Wittig reagents) yields isocoumarins,
which are potent serine protease inhibitors.

Safety & Handling (MSDS Highlights)

e Hazards: The chloromethyl intermediate is a potent alkylating agent. It is lachrymatory and
potentially carcinogenic. Handle only in a fume hood.

o Phthalide Form: Generally less toxic but should be treated as an irritant (H315, H319, H335).

o Storage: Store the methyl ester at -20°C under inert gas (Argon) to prevent premature
hydrolysis or polymerization. The phthalide is stable at room temperature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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